Cas no 1806448-10-1 (Methyl 4-chloro-2-propionylbenzoate)

• Product Name: Methyl 4-chloro-2-propionylbenzoate
• CAS No: 1806448-10-1
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4950517
• Update Time: 2025-10-28

Methyl 4-chloro-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-propionylbenzoate

• Inchi： 1S/C11H11ClO3/c1-3-10(13)9-6-7(12)4-5-8(9)11(14)15-2/h4-6H,3H2,1-2H3
• InChI Key： IEQJKLVLMOHJLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-chloro-2-propionylbenzoate

Exploring the Properties and Applications of Methyl 4-chloro-2-propionylbenzoate

Methyl 4-chloro-2-propionylbenzoate, with the CAS number 1806448-10-1, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, plays a pivotal role in modern chemical synthesis and applications. In this article, we delve into the properties, synthesis methods, and cutting-edge applications of Methyl 4-chloro-2-propionylbenzoate, supported by the latest research findings.

The molecular structure of Methyl 4-chloro-2-propionylbenzoate consists of a benzoate ester group with a chloro substituent at the para position and a propionyl group at the ortho position. This arrangement imparts distinct chemical reactivity and physical properties to the compound. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting various therapeutic areas.

One of the most notable applications of Methyl 4-chloro-2-propionylbenzoate is its role in organic synthesis. Researchers have employed this compound as a key intermediate in the construction of complex molecules, leveraging its reactivity towards nucleophilic substitution and electrophilic aromatic substitution reactions. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated its utility in synthesizing novel anti-inflammatory agents with improved pharmacokinetic profiles.

In addition to its synthetic applications, Methyl 4-chloro-2-propionylbenzoate has found relevance in materials science. Its ability to form stable ester linkages makes it an attractive candidate for polymer synthesis and modification. Recent advancements in polymer chemistry have explored its use in developing biodegradable polymers for sustainable packaging solutions. These developments underscore its versatility across diverse chemical domains.

The synthesis of Methyl 4-chloro-2-propionylbenzoate typically involves multi-step reactions, often starting from chlorobenzene derivatives. A common approach includes Friedel-Crafts acylation followed by esterification to introduce the propionyl and methyl groups. Optimization of reaction conditions, such as temperature and catalyst selection, has been a focal point for improving yield and purity. Cutting-edge research has also explored green chemistry methods to synthesize this compound using microwave-assisted techniques, reducing reaction times and environmental impact.

From an analytical perspective, Methyl 4-chloro-2-propionylbenzoate serves as a valuable reference compound in chromatographic methods. Its distinct retention behavior under various chromatographic conditions makes it an ideal standard for calibrating high-performance liquid chromatography (HPLC) systems used in pharmaceutical quality control.

Recent breakthroughs in computational chemistry have further enhanced our understanding of Methyl 4-chloro-2-propionylbenzoate's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its bonding characteristics and reactivity trends under different reaction conditions. These computational studies complement experimental findings, paving the way for more efficient synthetic strategies.

In conclusion, Methyl 4-chloro-2-propionylbenzoate stands out as a critical compound with multifaceted applications across chemistry and materials science. Its role as an intermediate in drug discovery, polymer synthesis, and analytical chemistry highlights its significance in contemporary research. As advancements continue to unfold, this compound is poised to contribute even more significantly to innovative solutions across various industries.